
6-methyl-5,6-dihydro-2H-pyran-2-one vs
commercial antifungal agents

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 6-methyl-5,6-dihydro-2H-pyran-2-one

CAS No.: 10048-32-5

Cat. No.: S585792

Get Quote

Quantitative Activity Comparison of Related
Compounds

The table below summarizes the antifungal activity of several dihydropyran-2-one analogs and common

antifungal drugs for which data was available in the search results. Please note that different pathogens were

used in these separate studies, so direct numerical comparisons should be made with caution.

Compound Name Pathogen Tested
Reported Efficacy
(IC₅₀ or MIC)

Reference
Compound &
Efficacy

6-(5-hydroxy-6-
methylheptyl)-5,6-dihydro-2H-
pyran-2-one (Novel compound)

Alternaria solani IC₅₀ = 24.7 μg/mL
[1]

Kasugamycin (IC₅₀ =
14.5 μg/mL vs. A.
solani) [1]

Versicone A (Polyketone, from

Antarctic fungus)

Candida albicans MIC = 3.91 μg/mL
[2]

Information not

provided in the
source
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Compound Name Pathogen Tested
Reported Efficacy
(IC₅₀ or MIC)

Reference
Compound &
Efficacy

6-allyl-5,6-dihydro-5-
hydroxypyran-2-one (Lactone)

Multiple
microorganisms

IC₅₀ values were
"close to"

ketoconazole [3]

Ketoconazole
(Reference used in

the study) [3]

4-methyl-5,6-dihydro-2H-
pyran-2-one

Fusarium
oxysporum,
Castanea anthracis

Activity reported,

no specific
MIC/IC₅₀ [2]

Information not

provided in the
source

Experimental Methodologies in Cited Research

The data in the table above was generated through standard antimicrobial testing protocols. Here are the

detailed methodologies from the key studies:

Isolation and Testing of 6-(5-hydroxy-6-methylheptyl)-5,6-dihydro-2H-pyran-2-one [1]:

Fermentation & Isolation: The compound was isolated from the fermentation broth of

Streptomyces fungicidicus SYH3. The broth was purified using XAD-16 macroporous resin,
silica gel column chromatography, and preparative High-Performance Liquid Chromatography

(HPLC).
Antifungal Assay (IC₅₀ Determination): The half-maximal inhibitory concentration (IC₅₀) was

determined by measuring the inhibition rate of mycelial growth of Alternaria solani across a
series of compound concentrations (0, 16, 32, 64, and 128 μg/mL). The IC₅₀ value was

calculated from this dose-response data.
Morphological Impact: The study also used scanning electron microscopy (SEM) and

observed that the compound induced swollen and deformed hyphae in the pathogen and
significantly inhibited spore germination [1].

Isolation and Testing of Versicone A and 4-methyl-5,6-dihydro-2H-pyran-2-one [2]:

Source and Isolation: The fungal strain Aspergillus sydowii MS-19 was fermented. The

compounds were then isolated from the fermentation extract using an activity-guided
fractionation approach.

Antifungal Assay (MIC Determination): The Minimum Inhibitory Concentration (MIC) was
determined against Candida albicans. The MIC is the lowest concentration that visually
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prevents the growth of the microorganism.

Research Status and Established Antifungal
Mechanisms

To contextualize the research on dihydropyran-2-ones, it's helpful to understand the current landscape of

antifungal drugs.

Antifungal Agent

Polyenes (e.g., Amphotericin B) Azoles (e.g., Fluconazole) Echinocandins (e.g., Caspofungin) Others (e.g., Flucytosine)

Ergosterol

Binds to Inhibits Synthesis

β-(1,3)-D-glucan

Inhibits Synthase

DNA/RNA Synthesis

Disrupts

Fungal Cell Membrane

Component of

Fungal Cell Wall

Key Component

Click to download full resolution via product page

The diagram above shows the established molecular targets of major antifungal drug classes [4] [5] [6]:

Azoles: Inhibit the enzyme lanosterol demethylase, disrupting the synthesis of ergosterol, a critical

component of the fungal cell membrane [5].
Polyenes (e.g., Amphotericin B): Bind directly to ergosterol in the membrane, creating pores that lead

to cell death [5].
Echinocandins: Inhibit the synthesis of β-(1,3)-D-glucan, an essential polysaccharide in the fungal

cell wall [5] [6].
5-Flucytosine: Disrupts fungal RNA and DNA synthesis [4] [5].
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A significant challenge in the field is the emergence of resistance to these drugs, particularly to azoles,

which is a major concern for public health [7] [8].

Interpretation of Findings and Research Implications

The research on dihydropyran-2-ones is in the discovery phase. The compounds listed are
natural products isolated from microbial sources, and their activity is being reported in initial biological

screenings. There is no data on their mechanism of action, toxicity, or performance in animal models,
which are essential steps before they can be considered as drug candidates [1] [3] [2].

The mechanism of action for dihydropyran-2-ones is currently unknown. A key finding from the
search is that the mode of action for the novel compound from Streptomyces "requires further

investigation" [1]. Determining whether it acts on known pathways (like those above) or through a
novel mechanism is a critical next step for research.

The available data suggests a promising, but not superior, profile. The IC₅₀ of 24.7 μg/mL
against A. solani is in a active range, though less potent than the reference compound kasugamycin

in that specific study [1]. The strong activity of Versicone A against C. albicans (3.91 μg/mL) is notable
and highlights the potential of this chemical class [2].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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